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Compound of Interest

Compound Name: Dihydrojasmone

Cat. No.: B1670601 Get Quote

For researchers and scientists in the fast-paced world of drug development, maintaining a safe

and compliant laboratory environment is paramount. The proper disposal of chemical reagents,

such as the fragrance ingredient dihydrojasmone, is a critical component of this responsibility.

Adherence to established protocols not only ensures the safety of laboratory personnel but also

prevents environmental contamination and maintains regulatory compliance.

This guide provides essential, step-by-step procedures for the safe disposal of

dihydrojasmone, aligning with general laboratory chemical waste management principles.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is crucial to be aware of the immediate safety and

handling precautions for dihydrojasmone. While some safety data sheets (SDS) may not

classify dihydrojasmone as hazardous under normal conditions, others indicate it can be a

skin and eye irritant.[1] An environmental hazard cannot be ruled out in the case of improper

handling or disposal, and it is considered toxic to aquatic life with long-lasting effects.[2]

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.[1][3]

Eye Protection: Use protective goggles or a face shield.[1][3]

Lab Coat: A lab coat should be worn to protect from skin contact.[1]
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Step-by-Step Disposal Protocol for Dihydrojasmone
The disposal of dihydrojasmone, as with any laboratory chemical, must be conducted in

accordance with local, state, and federal regulations.[2] The following steps provide a general

guideline for its proper disposal:

Prevent Release into the Environment: Under no circumstances should dihydrojasmone be

allowed to enter drains, water courses, or the soil.[2]

Containment of Spills: In the event of a spill, contain the leakage. Use a non-combustible

absorbent material such as sand, earth, diatomaceous earth, or vermiculite to collect the

spilled substance.[2]

Waste Collection:

Carefully sweep up or shovel the absorbed material into a suitable, labeled, and closed

container for disposal.[2][3]

Ensure the container is chemically compatible with dihydrojasmone.[4]

Waste Storage:

Store the waste container in a designated and well-ventilated area.[3]

Keep the container tightly closed.[3]

Follow the storage time limits for hazardous waste as stipulated by regulations like the

Resource Conservation and Recovery Act (RCRA), which may be up to 90 days for large

quantity generators or have specific guidelines for academic labs under Subpart K.[4][5][6]

[7]

Engage a Licensed Waste Management Company: Arrange for the collected

dihydrojasmone waste to be transported and disposed of by a licensed waste management

company.[2]

Disposal Method: The recommended disposal methods are incineration or sanitary landfill,

as determined by the waste management company and in compliance with all applicable

regulations.[2]
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Empty Containers: Empty containers should be treated as unused product and disposed of

in the same manner. Do not reuse empty containers.[2]

Quantitative Data for Dihydrojasmone
The following table summarizes key quantitative data for dihydrojasmone, primarily sourced

from safety data sheets. This information is crucial for safe handling and for completing waste

disposal profiles.

Property Value Source

Oral LD50 (Rat) 2500 mg/kg [3]

Flash Point 96 °C (204.8 °F) - closed cup

Boiling Point 120-121 °C at 12 mmHg

Density 0.916 g/mL at 25 °C

Molecular Weight 166.26 g/mol [1]

Dihydrojasmone Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of dihydrojasmone in a laboratory setting.
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1. Waste Assessment

2. Containment & Collection

3. Final Disposal

Dihydrojasmone Waste Generated

Is it a spill?
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Yes

Collect in a suitable,
labeled, closed container

No (Routine Waste)

Store in designated
waste accumulation area

Contact Licensed Waste
Management Company

Transport and Dispose via
Incineration or Landfill

Disposal Complete

Click to download full resolution via product page

Dihydrojasmone Disposal Workflow Diagram
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By following these procedures, laboratory professionals can ensure the safe and compliant

disposal of dihydrojasmone, contributing to a secure research environment and upholding

their commitment to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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